Cas no 54522-91-7 (Benzyl-13C Alcohol)

• Product Name: Benzyl-13C Alcohol
• CAS No: 54522-91-7
• MF: C₇H₈O
• MW: 109.130476951599
• CID: 941704
• PubChem ID: 12203066
• Update Time: 2025-04-19

Benzyl-13C Alcohol Chemical and Physical Properties

Names and Identifiers

• benzyl alcohol-alpha-13c
• 1-13C-benzyl alcohol
• 278017_ALDRICH
• A-13C
• Benzyl alcohol-
• benzyl alcohol-[7-13C]
• benzyl alcohol-7-13C
• phenyl-[13C]methanol
• SureCN1332097
• HY-B0892S5
• 54522-91-7
• starbld0016549
• Benzyl alcohol-alpha-13C, 99 atom % 13C
• Benzyl alcohol-13C
• Phenyl(113C)methanol
• DTXSID00480287
• Benzylalcohol-alpha-13c
• Benzyl alcohol- alpha -13C
• CS-0628815
• SCHEMBL1332097
• Benzyl-13C Alcohol

• Inchi： 1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2/i6+1
• InChI Key： WVDDGKGOMKODPV-PTQBSOBMSA-N
• SMILES： O[13CH2]C1C=CC=CC=1

Computed Properties

• Exact Mass: 109.060869710g/mol
• Monoisotopic Mass: 109.060869710g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.055 g/mL at 25 °C
• Melting Point: -16--13 °C(lit.)
• Boiling Point: 203-205 °C(lit.)
• Flash Point: 213 °F
• Refractive Index: n20/D 1.54(lit.)
• Solubility: Not available
• Vapor Pressure: Not available

Benzyl-13C Alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/22
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：20/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols